3-Cyclohexyl-1-ethyl-1H-pyrrole-2-carbaldehyde

• Molecular Formula: C13H19NO
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 3-cyclohexyl-1-ethylpyrrole-2-carbaldehyde
• InChI: InChI=1S/C13H19NO/c1-2-14-9-8-12(13(14)10-15)11-6-4-3-5-7-11/h8-11H,2-7H2,1H3
• InChI Key: SIJCPNSEPLOVHW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=C1C=O)C2CCCCC2

Description

3-Cyclohexyl-1-ethyl-1H-pyrrole-2-carbaldehyde is a pyrrole-derived aldehyde with a cyclohexyl substituent at the 3-position and an ethyl group at the 1-position of the pyrrole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyclohexyl-1-ethyl-1H-pyrrole-2-carbaldehyde typically involves the reaction of cyclohexylamine with ethyl acetoacetate to form an intermediate, which is then cyclized to produce the pyrrole ring. The final step involves the introduction of the aldehyde group at the 2-position of the pyrrole ring. This can be achieved through various methods, including Vilsmeier-Haack formylation or the use of other formylating agents under controlled conditions.

Industrial Production Methods: While specific industrial production methods for 3-Cyclohexyl-1-ethyl-1H-pyrrole-2-carbaldehyde are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions: 3-Cyclohexyl-1-ethyl-1H-pyrrole-2-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The pyrrole ring can undergo electrophilic substitution reactions, such as halogenation or nitration, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Halogens (Cl2, Br2), nitrating agents (HNO3/H2SO4)

Major Products:

Oxidation: 3-Cyclohexyl-1-ethyl-1H-pyrrole-2-carboxylic acid

Reduction: 3-Cyclohexyl-1-ethyl-1H-pyrrole-2-methanol

Substitution: Halogenated or nitrated derivatives of the pyrrole ring

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex organic molecules and heterocycles.

Biology: Its derivatives may exhibit biological activity and can be studied for potential pharmacological properties.

Medicine: Research into its derivatives could lead to the development of new therapeutic agents.

Industry: It can be used in the development of new materials, such as polymers and resins, due to its unique chemical structure.

Mechanism of Action

The mechanism of action of 3-Cyclohexyl-1-ethyl-1H-pyrrole-2-carbaldehyde depends on its specific application and the context in which it is used. In general, the compound can interact with various molecular targets, such as enzymes or receptors, through its functional groups. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or other biomolecules, potentially altering their function or activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The lack of direct evidence for 3-cyclohexyl-1-ethyl-1H-pyrrole-2-carbaldehyde necessitates a hypothetical comparison based on known analogs:

Table 1: Key Properties of Pyrrole Derivatives

Compound	Substituents	Biological Activity	Structural Features
3-Cyclohexyl-1-ethyl-1H-pyrrole-2-carbaldehyde	3-cyclohexyl, 1-ethyl, 2-aldehyde	Unknown (no data in evidence)	Potential for hydrogen bonding via aldehyde
1H-Pyrrole-2-carbaldehyde	2-aldehyde	Intermediate in synthesis	Planar ring, reactive aldehyde
3-Phenyl-1H-pyrrole-2-carbaldehyde	3-phenyl, 2-aldehyde	Antimicrobial activity	Enhanced π-π interactions

Key Observations :

• Cyclohexyl vs.
• Ethyl Group at N1 : The ethyl substituent could sterically hinder interactions compared to smaller groups (e.g., methyl), affecting binding in biological systems.
• Aldehyde Reactivity : The aldehyde group is a common site for nucleophilic addition, enabling derivatization for drug discovery.

Biological Activity

3-Cyclohexyl-1-ethyl-1H-pyrrole-2-carbaldehyde is a pyrrole derivative that has garnered interest for its potential biological activities. Pyrrole compounds are known for their diverse pharmacological properties, including antibacterial, antifungal, and anticancer activities. This article reviews the biological activity of 3-cyclohexyl-1-ethyl-1H-pyrrole-2-carbaldehyde, synthesizing findings from various studies to present a comprehensive overview.

Chemical Structure and Properties

The compound features a pyrrole ring substituted with cyclohexyl and ethyl groups, along with a carbaldehyde functional group. This unique structure may contribute to its biological activity by influencing its interaction with biological targets.

Antimicrobial Activity

Research indicates that pyrrole derivatives exhibit significant antimicrobial properties. For instance, compounds similar to 3-cyclohexyl-1-ethyl-1H-pyrrole-2-carbaldehyde have shown effectiveness against various bacterial strains.

Compound	MIC (μg/mL)	Target Bacteria
3-Cyclohexyl-1-ethyl-1H-pyrrole-2-carbaldehyde	TBD	Staphylococcus aureus
Pyrrole derivatives	3.12 - 12.5	Escherichia coli

Studies have demonstrated that certain pyrrole derivatives possess minimum inhibitory concentration (MIC) values comparable to established antibiotics like ciprofloxacin, suggesting their potential as alternative antimicrobial agents .

Anticancer Activity

Pyrrole derivatives have also been investigated for their anticancer properties. In vitro studies have shown that specific pyrrole compounds can induce apoptosis in cancer cell lines, highlighting their potential as chemotherapeutic agents.

Case Study:
In a study focused on the cytotoxic effects of various pyrrole derivatives on human cancer cell lines, it was found that certain modifications to the pyrrole structure significantly enhanced their anticancer activity. The study reported IC50 values indicating effective inhibition of cell proliferation .

The biological activity of 3-cyclohexyl-1-ethyl-1H-pyrrole-2-carbaldehyde may be attributed to several mechanisms:

• Inhibition of Enzyme Activity: Pyrrole derivatives can inhibit enzymes critical for microbial survival and cancer cell proliferation.
• Disruption of Cell Membrane Integrity: The hydrophobic nature of the cyclohexyl group may facilitate interactions with lipid membranes, leading to increased permeability and cell death.
• Modulation of Signaling Pathways: Some studies suggest that pyrroles can interfere with key signaling pathways involved in cell growth and survival.